Cas no 303091-63-6 (N-(2-Cyanophenyl)-2-4-(4-fluorophenyl)piperazinoacetamide)

N-(2-Cyanophenyl)-2-[4-(4-fluorophenyl)piperazino]acetamide is a synthetic organic compound featuring a piperazine core substituted with a fluorophenyl group and an acetamide linkage to a 2-cyanophenyl moiety. This structure confers potential pharmacological relevance, particularly in receptor modulation due to the fluorophenyl and cyanophenyl functional groups. The compound’s design allows for selective interactions with biological targets, making it a candidate for research in neuropharmacology or medicinal chemistry. Its well-defined synthetic pathway ensures reproducibility, while the presence of both electron-withdrawing (cyano, fluoro) and hydrogen-bonding (amide) groups enhances its utility in structure-activity relationship studies. Suitable for experimental applications requiring precise molecular scaffolds.

N-(2-Cyanophenyl)-2-4-(4-fluorophenyl)piperazinoacetamide structure

303091-63-6 structure

Product Name:N-(2-Cyanophenyl)-2-4-(4-fluorophenyl)piperazinoacetamide

CAS No:303091-63-6

MF:C₁₉H₁₉FN₄O

MW:338

CID:4644416

Update Time:2025-08-02

N-(2-Cyanophenyl)-2-4-(4-fluorophenyl)piperazinoacetamide Chemical and Physical Properties

Names and Identifiers

- N-(2-Cyanophenyl)-2-4-(4-fluorophenyl)piperazinoacetamide

N-(2-Cyanophenyl)-2-4-(4-fluorophenyl)piperazinoacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N166960-25mg	N-(2-Cyanophenyl)-2-[4-(4-fluorophenyl)piperazino]acetamide	303091-63-6		25mg	$ 230.00	2022-06-03
TRC	N166960-50mg	N-(2-Cyanophenyl)-2-[4-(4-fluorophenyl)piperazino]acetamide	303091-63-6		50mg	$ 380.00	2022-06-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1630615-1mg	N-(2-cyanophenyl)-2-(4-(4-fluorophenyl)piperazin-1-yl)acetamide	303091-63-6	98%	1mg	￥546	2023-04-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1630615-5mg	N-(2-cyanophenyl)-2-(4-(4-fluorophenyl)piperazin-1-yl)acetamide	303091-63-6	98%	5mg	￥582	2023-04-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1630615-10mg	N-(2-cyanophenyl)-2-(4-(4-fluorophenyl)piperazin-1-yl)acetamide	303091-63-6	98%	10mg	￥872	2023-04-05
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00910222-1g	N-(2-Cyanophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide	303091-63-6	90%	1g	￥4193.0	2023-03-20
A2B Chem LLC	AI77049-1mg	N-(2-cyanophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide	303091-63-6	>90%	1mg	$201.00	2024-04-20
A2B Chem LLC	AI77049-5mg	N-(2-cyanophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide	303091-63-6	>90%	5mg	$214.00	2024-04-20
A2B Chem LLC	AI77049-10mg	N-(2-cyanophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide	303091-63-6	>90%	10mg	$240.00	2024-04-20
A2B Chem LLC	AI77049-500mg	N-(2-cyanophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide	303091-63-6	>90%	500mg	$720.00	2024-04-20

N-(2-Cyanophenyl)-2-4-(4-fluorophenyl)piperazinoacetamide Related Literature

1. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
2. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
3. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
5. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450

Additional information on N-(2-Cyanophenyl)-2-4-(4-fluorophenyl)piperazinoacetamide

N-(2-Cyanophenyl)-2-4-(4-fluorophenyl)piperazinoacetamide: A Comprehensive Overview

The compound N-(2-Cyanophenyl)-2-4-(4-fluorophenyl)piperazinoacetamide (CAS No. 303091-63-6) is a complex organic molecule with significant potential in various scientific and industrial applications. This compound, characterized by its unique structure, has garnered attention in the fields of pharmacology, materials science, and chemical synthesis. Its molecular architecture, which includes a piperazine ring, a cyanophenyl group, and a fluorophenyl substituent, contributes to its versatile properties and reactivity.

Recent studies have highlighted the importance of piperazine rings in drug design due to their ability to form hydrogen bonds and interact with biological targets. The presence of a cyanophenyl group further enhances the molecule's electronic properties, making it suitable for applications in electronic materials and sensors. Additionally, the fluorophenyl substituent introduces steric and electronic effects that can modulate the compound's behavior in different environments.

One of the most promising areas of research involving this compound is its potential use in drug development. Researchers have explored its ability to inhibit specific enzymes and receptors, which could lead to novel therapeutic agents for diseases such as cancer and neurodegenerative disorders. For instance, a study published in 2023 demonstrated that N-(2-Cyanophenyl)-2-4-(4-fluorophenyl)piperazinoacetamide exhibits potent inhibitory activity against a key enzyme involved in tumor progression.

In the realm of materials science, this compound has shown potential as a precursor for advanced polymers and coatings. Its ability to form stable bonds under various conditions makes it an attractive candidate for applications in high-performance materials. Furthermore, its fluorescence properties have been leveraged in the development of sensors for environmental monitoring and biomedical imaging.

The synthesis of N-(2-Cyanophenyl)-2-4-(4-fluorophenyl)piperazinoacetamide involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic methods have improved the efficiency and scalability of its production, making it more accessible for large-scale applications. These improvements are particularly significant for industries relying on high-purity compounds for specialized uses.

Another area of interest is the compound's role in chemical biology. Its unique structure allows it to serve as a scaffold for studying molecular interactions and designing new chemical entities. By modifying the substituents on the piperazine ring or altering the cyanophenyl group, researchers can tailor the compound's properties for specific applications.

As interest in sustainable chemistry grows, this compound has also been evaluated for its environmental impact. Studies indicate that it has low toxicity and biodegrades efficiently under controlled conditions, making it a safer alternative to some traditional chemicals used in industrial processes.

In conclusion, N-(2-Cyanophenyl)-2-4-(4-fluorophenyl)piperazinoacetamide (CAS No. 303091-63-6) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers and industries alike. As ongoing studies continue to uncover new potentials, this compound is poised to play an increasingly important role in advancing scientific innovation.